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Compound of Interest

Compound Name: 1-Methoxycyclopropan-1-ol

Cat. No.: B15489061

Technical Guide: 1-Methoxycyclopropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxycyclopropan-1-ol is a small, bifunctional organic molecule containing a
cyclopropane ring, a hydroxyl group, and a methoxy group. Its strained three-membered ring
and the presence of two functional groups make it a potentially interesting building block in
organic synthesis. This technical guide provides a summary of the available chemical data and
synthesis protocols for this compound.

Nomenclature and Identification

Due to its relatively uncommon nature, a registered CAS (Chemical Abstracts Service) number
for 1-Methoxycyclopropan-1-ol has not been identified in publicly available databases.
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Identifier Value

IUPAC Name 1-Methoxycyclopropan-1-ol
Common Name 1-Methoxycyclopropanol
Molecular Formula CaHsO2

Molecular Weight 88.11 g/mol

CAS Number Not available

Physicochemical and Spectral Data

The available quantitative data for 1-Methoxycyclopropan-1-ol is limited. The following

spectral information has been reported:

Data Type Description Source

In CCla solution, characteristic
peaks are observed at 3600

Infrared (IR) Spectroscopy and 3400 cm~1 for the hydroxyl  [1]
group, and at 3010 and 3090

cm~1 for the cyclopropyl group.

In CCla solution, the spectrum

Proton Nuclear Magnetic shows a singlet at  0.85 ppm
Resonance (*H NMR) (4H, cyclopropyl protons) and [1]
Spectroscopy a singlet at 6 3.40 ppm (3H,

methoxy protons).

No further experimental data on properties such as boiling point, density, or other spectral
analyses like 13C NMR or mass spectrometry were found in the surveyed literature.

Experimental Protocols
Synthesis of 1-Methoxycyclopropan-1-ol

1-Methoxycyclopropan-1-ol can be synthesized via a straightforward transetherification of 1-

ethoxycyclopropanol.
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Reaction:
1-Ethoxycyclopropanol + Methanol - 1-Methoxycyclopropan-1-ol + Ethanol
Protocol:

A detailed experimental protocol from a peer-reviewed source is not readily available. However,
a published procedure indicates that the conversion can be achieved by dissolving 1-
ethoxycyclopropanol in methanol and allowing the solution to stand at room temperature
(25°C). The conversion is reported to be approximately 65% complete after one week and
reaches completion after 15 days[1].

Purification:

Details on the purification and isolation of 1-Methoxycyclopropan-1-ol from the reaction
mixture have not been specified in the available literature. Standard laboratory techniques such
as distillation or chromatography would likely be employed.

Logical Relationships and Workflows

The synthesis of 1-Methoxycyclopropan-1-ol can be represented as a simple workflow
starting from its ethoxy analogue.

Synthesis Workflow for 1-Methoxycyclopropan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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